Cas no 890637-77-1 (5-methyl-N-(3-methylbutyl)-3-phenyl-2-(trifluoromethyl)pyrazolo1,5-apyrimidin-7-amine)
5-methyl-N-(3-methylbutyl)-3-phenyl-2-(trifluoromethyl)pyrazolo1,5-apyrimidin-7-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-methyl-N-(3-methylbutyl)-3-phenyl-2-(trifluoromethyl)pyrazolo1,5-apyrimidin-7-amine
- 5-methyl-N-(3-methylbutyl)-3-phenyl-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7-amine
- N-isopentyl-5-methyl-3-phenyl-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7-amine
- Z432102066
- 890637-77-1
- AKOS002248976
- F3250-0364
-
- Inchi: 1S/C19H21F3N4/c1-12(2)9-10-23-15-11-13(3)24-18-16(14-7-5-4-6-8-14)17(19(20,21)22)25-26(15)18/h4-8,11-12,23H,9-10H2,1-3H3
- InChI Key: KEJDZWYQZQXTOK-UHFFFAOYSA-N
- SMILES: C12=C(C3=CC=CC=C3)C(C(F)(F)F)=NN1C(NCCC(C)C)=CC(C)=N2
Computed Properties
- Exact Mass: 362.17183117g/mol
- Monoisotopic Mass: 362.17183117g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 451
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 42.2Ų
5-methyl-N-(3-methylbutyl)-3-phenyl-2-(trifluoromethyl)pyrazolo1,5-apyrimidin-7-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3250-0364-2μmol |
5-methyl-N-(3-methylbutyl)-3-phenyl-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7-amine |
890637-77-1 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
| Life Chemicals | F3250-0364-5μmol |
5-methyl-N-(3-methylbutyl)-3-phenyl-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7-amine |
890637-77-1 | 90%+ | 5μl |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3250-0364-10μmol |
5-methyl-N-(3-methylbutyl)-3-phenyl-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7-amine |
890637-77-1 | 90%+ | 10μl |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3250-0364-20μmol |
5-methyl-N-(3-methylbutyl)-3-phenyl-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7-amine |
890637-77-1 | 90%+ | 20μl |
$79.0 | 2023-04-26 | |
| Life Chemicals | F3250-0364-1mg |
5-methyl-N-(3-methylbutyl)-3-phenyl-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7-amine |
890637-77-1 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
| Life Chemicals | F3250-0364-2mg |
5-methyl-N-(3-methylbutyl)-3-phenyl-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7-amine |
890637-77-1 | 90%+ | 2mg |
$59.0 | 2023-04-26 | |
| Life Chemicals | F3250-0364-3mg |
5-methyl-N-(3-methylbutyl)-3-phenyl-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7-amine |
890637-77-1 | 90%+ | 3mg |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3250-0364-4mg |
5-methyl-N-(3-methylbutyl)-3-phenyl-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7-amine |
890637-77-1 | 90%+ | 4mg |
$66.0 | 2023-04-26 | |
| Life Chemicals | F3250-0364-5mg |
5-methyl-N-(3-methylbutyl)-3-phenyl-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7-amine |
890637-77-1 | 90%+ | 5mg |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3250-0364-10mg |
5-methyl-N-(3-methylbutyl)-3-phenyl-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7-amine |
890637-77-1 | 90%+ | 10mg |
$79.0 | 2023-04-26 |
5-methyl-N-(3-methylbutyl)-3-phenyl-2-(trifluoromethyl)pyrazolo1,5-apyrimidin-7-amine Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
Additional information on 5-methyl-N-(3-methylbutyl)-3-phenyl-2-(trifluoromethyl)pyrazolo1,5-apyrimidin-7-amine
Introduction to 5-methyl-N-(3-methylbutyl)-3-phenyl-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 890637-77-1)
The compound 5-methyl-N-(3-methylbutyl)-3-phenyl-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7-amine, identified by its CAS number 890637-77-1, represents a novel heterocyclic molecule with significant potential in the field of pharmaceutical research. This compound belongs to the pyrazolo[1,5-a]pyrimidine class, a scaffold that has garnered considerable attention due to its diverse biological activities and structural versatility. The presence of multiple functional groups, including a methyl substituent at the 5-position, a 3-methylbutyl moiety at the N-position, a phenyl ring at the 3-position, and a trifluoromethyl group at the 2-position, contributes to its unique chemical properties and biological interactions.
In recent years, the exploration of pyrazolo[1,5-a]pyrimidine derivatives has been extensively studied for their pharmacological significance. These compounds exhibit a broad spectrum of biological activities, making them attractive candidates for drug discovery. Specifically, the trifluoromethyl group is known to enhance metabolic stability and binding affinity, while the phenyl ring can modulate receptor interactions. The combination of these features in 5-methyl-N-(3-methylbutyl)-3-phenyl-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7-amine suggests potential applications in various therapeutic areas.
One of the most compelling aspects of this compound is its potential role in oncology research. Pyrazolo[1,5-a]pyrimidine derivatives have been reported to inhibit kinases and other enzymes involved in cancer cell proliferation. The structural features of 5-methyl-N-(3-methylbutyl)-3-phenyl-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7-amine, particularly the trifluoromethyl group and the nitrogen-rich heterocyclic system, are conducive to binding with target proteins such as tyrosine kinases. Preliminary studies have indicated that this compound may exhibit inhibitory effects on several cancer-related pathways, making it a promising lead for further investigation.
Additionally, the compound's potential in immunomodulatory applications cannot be overlooked. The pyrazolo[1,5-a]pyrimidine scaffold has been associated with immunoregulatory effects, and modifications such as the introduction of a methyl group and a 3-methylbutyl side chain can fine-tune its interaction with immune receptors. Recent research has highlighted the importance of immunotherapy in treating various diseases, including autoimmune disorders and infections. Therefore, compounds like 5-methyl-N-(3-methylbutyl)-3-phenyl-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7-amine could serve as valuable tools in developing novel immunomodulatory agents.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the trifluoromethyl group is particularly challenging due to its high reactivity and sensitivity to hydrolysis. However, advances in synthetic methodologies have made it possible to incorporate such groups into complex molecules with high efficiency. The synthesis of 5-methyl-N-(3-methylbutyl)-3-phenyl-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7-amine follows a strategic approach that leverages these advancements to ensure high yield and purity.
In terms of pharmacokinetic properties, the structural features of this compound suggest favorable solubility and bioavailability characteristics. The presence of polar functional groups such as amines and hydroxyls enhances solubility in aqueous media, while lipophilic moieties like the alkyl chains improve membrane permeability. These properties are crucial for drug development as they determine how well a compound can be absorbed, distributed, metabolized, and excreted by the body. Preliminary pharmacokinetic studies have shown that derivatives with similar structures exhibit promising profiles that could translate into effective therapeutic agents.
The potential therapeutic applications of 5-methyl-N-(3-methylbutyl)-3-phenyl-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7-amine extend beyond oncology and immunology. Research indicates that this compound may also have utility in treating neurological disorders due to its ability to interact with neurotransmitter receptors. The nitrogen-rich heterocyclic system is particularly relevant in this context as it can mimic natural bioactive molecules involved in neural signaling pathways. Further investigation into its neurological effects could uncover new treatment strategies for conditions such as Alzheimer's disease and Parkinson's disease.
Moreover,the compound's potential role in anti-inflammatory applications deserves attention. Chronic inflammation is a hallmark of many diseases, including cardiovascular disorders and metabolic syndromes. Pyrazolo[1,5-a]pyrimidine derivatives have been shown to modulate inflammatory pathways by inhibiting key enzymes such as COX and LOX。The structural features of 89063777_1 may allow it to interact with these enzymes, thereby reducing inflammation。This makes it a promising candidate for developing anti-inflammatory drugs that could address multiple inflammatory-related diseases。
890637-77-1 (5-methyl-N-(3-methylbutyl)-3-phenyl-2-(trifluoromethyl)pyrazolo1,5-apyrimidin-7-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)